Cas no 1440535-08-9 (6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride)

• Product Name: 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride
• CAS No: 1440535-08-9
• MF: C₇H₃F₄NO₃
• MW: 225.097235918045
• MDL: MFCD24850033
• CID: 1314141
• PubChem ID: 75412024
• Update Time: 2025-05-24

6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-nitro-2-(trifluoromethyl)phenol
• PS-10467
• 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride
• AKOS037655314
• 1440535-08-9
• MFCD24850033
• CS-0334092

• MDL： MFCD24850033
• Inchi： 1S/C7H3F4NO3/c8-3-1-2-4(12(14)15)6(13)5(3)7(9,10)11/h1-2,13H
• InChI Key： AQFUXULZYFMXBV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(F)(F)F)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.00490561g/mol
• Monoisotopic Mass: 225.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride

Recent Advances in the Study of 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride (CAS: 1440535-08-9)

6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride (CAS: 1440535-08-9) is a fluorinated nitroaromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological relevance.

The compound's trifluoromethyl and nitro functional groups make it a versatile building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of fluorinated quinoline derivatives, which exhibit potent antimicrobial activity against drug-resistant pathogens. The study utilized a multi-step synthetic route, with 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride serving as a critical intermediate. The resulting quinoline analogs showed promising in vitro activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, recent research has investigated the compound's role in the development of kinase inhibitors. A 2024 preprint from BioRxiv reported the use of 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride in the synthesis of selective JAK2 inhibitors, which are of interest for treating myeloproliferative disorders. The study employed computational modeling to optimize the compound's binding affinity, followed by experimental validation using kinase assays. The results indicated that derivatives of this compound could achieve high selectivity for JAK2 over other kinases, suggesting a potential pathway for targeted therapy development.

Another area of interest is the compound's application in positron emission tomography (PET) tracer development. A collaborative study between academic and industrial researchers, published in ACS Chemical Biology in early 2024, explored the incorporation of 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride into radiolabeled probes for imaging amyloid plaques in Alzheimer's disease. The fluorinated aromatic core of the compound was found to enhance blood-brain barrier penetration, while the nitro group facilitated subsequent radiolabeling with fluorine-18. Preliminary in vivo studies in murine models demonstrated favorable pharmacokinetics and specific binding to amyloid aggregates.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride. A recent technical report from a leading fine chemicals manufacturer highlighted the need for optimized reaction conditions to improve yield and reduce byproducts. The report proposed a modified nitration protocol using fuming nitric acid at controlled temperatures, which achieved a 15% increase in yield compared to traditional methods. This advancement could facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 6-Fluoro-2-hydroxy-3-nitrobenzotrifluoride (CAS: 1440535-08-9) represents a valuable scaffold in medicinal chemistry, with demonstrated utility in antimicrobials, kinase inhibitors, and diagnostic imaging. Ongoing research continues to uncover new applications for this versatile compound, while addressing synthetic challenges to enable its widespread use. Future studies may focus on expanding its role in targeted drug delivery systems and exploring its potential in other therapeutic areas, such as anti-inflammatory or anticancer agents.